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Compound of Interest

Compound Name: Enterobactin

Cat. No.: B3431302 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This guide provides essential, immediate safety

and logistical information for the proper disposal of Enterobactin, a catecholate siderophore.

Following these procedural, step-by-step instructions will help maintain a safe laboratory

environment and ensure compliance with waste disposal regulations.

Immediate Safety and Handling Precautions
Before handling Enterobactin, it is crucial to be aware of its potential hazards. While some

safety data sheets (SDS) classify it as not a hazardous substance or mixture, others indicate it

can be harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Therefore,

exercising caution is essential.

Personal Protective Equipment (PPE):

Wear appropriate protective clothing to prevent skin contact.

Use safety glasses with side shields or chemical goggles to protect your eyes.

Wear protective gloves.

Handling:

Avoid inhalation of dust or aerosols; use in a well-ventilated area or under a fume hood.[1][2]
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Prevent contact with skin and eyes.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly sealed.

Store in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

Recommended storage temperature is -20°C for the powder.[1][3]

Quantitative Hazard and Disposal Information
The following table summarizes key quantitative data and classifications from safety data

sheets.

Hazard Information Classification Precautionary Codes

Acute Oral Toxicity Category 4 H302: Harmful if swallowed[1]

Acute Aquatic Toxicity Category 1
H400: Very toxic to aquatic

life[1]

Chronic Aquatic Toxicity Category 1
H410: Very toxic to aquatic life

with long lasting effects[1]

Disposal -

P501: Dispose of contents/

container to an approved

waste disposal plant[1]

Step-by-Step Disposal Protocol for Enterobactin
Enterobactin is a catechol-containing compound, and its disposal should follow procedures for

hazardous waste.[3][4] Do not dispose of Enterobactin or its solutions down the drain or in the

regular trash.[4][5]
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Solid Waste Disposal
This procedure applies to unused or expired solid Enterobactin, as well as contaminated

personal protective equipment (e.g., gloves) and lab supplies (e.g., weigh boats, pipette tips).

Methodology:

Collection: Place all solid waste contaminated with Enterobactin into a designated, clearly

labeled hazardous waste container for solids.[4]

Labeling: The container must be labeled "Hazardous Waste" and should include the

chemical name ("Enterobactin"), the approximate amount, and the date.[4]

Storage: Store the sealed waste container in a designated, secure area, away from

incompatible materials.

Pickup: When the container is full, request a waste pickup from your institution's

Environmental Health and Safety (EHS) department.[5]

Liquid Waste Disposal
This procedure is for solutions containing Enterobactin, including experimental solutions and

the first rinse of emptied containers.

Methodology:

Segregation: Do not mix Enterobactin-containing solutions with other waste streams.[6]

Non-hazardous solutions should not be added to the hazardous waste container.[4]

Collection: Collect all liquid waste containing Enterobactin in a sturdy, leak-proof, and

chemically resistant container.[5]

Labeling: Clearly label the container "Hazardous Waste" and specify "Enterobactin Waste

Solution," the approximate concentration, and the date collection began.[4]

Storage: Keep the waste container securely closed except when adding waste. Store it in

secondary containment to prevent spills.[5]
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Pickup: Once the container is full, arrange for disposal through your institution's EHS

department.[5]

Empty Container Disposal
The original container of Enterobactin must be properly decontaminated before being

discarded.

Methodology:

Initial Rinse: The first rinse of the empty container must be collected and disposed of as

hazardous liquid waste.[5]

Thorough Cleaning: After the initial rinse, wash the container with soap and water, followed

by at least three rinses with water.[6]

Drying: Allow the container to air-dry completely.

Defacing: Obliterate or remove the original label to prevent misuse.[5]

Disposal: Dispose of the rinsed and dried glass bottle in the designated container for glass

disposal.[5]

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of Enterobactin and associated materials.
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Waste Generation
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Caption: Logical workflow for the proper disposal of Enterobactin waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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